Cas no 1883435-41-3 (6-Bromo-1'-(phenylmethyl)-spiro[2H-1,4-benzoxazine-2,4'-piperidin]-3(4H)-one)

• Product Name: 6-Bromo-1'-(phenylmethyl)-spiro[2H-1,4-benzoxazine-2,4'-piperidin]-3(4H)-one
• CAS No: 1883435-41-3
• MF: C₁₉H₁₉BrN₂O₂
• MW: 387.270364046097
• CID: 5761565
• Update Time: 2025-05-27

6-Bromo-1'-(phenylmethyl)-spiro[2H-1,4-benzoxazine-2,4'-piperidin]-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1'-(phenylmethyl)-spiro[2H-1,4-benzoxazine-2,4'-piperidin]-3(4H)-one

• Inchi： 1S/C19H19BrN2O2/c20-15-6-7-17-16(12-15)21-18(23)19(24-17)8-10-22(11-9-19)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2,(H,21,23)
• InChI Key： NBKDMKJEMFUZMU-UHFFFAOYSA-N
• SMILES： O=C1NC2=CC(Br)=CC=C2OC21CCN(CC1C=CC=CC=1)CC2

Additional information on 6-Bromo-1'-(phenylmethyl)-spiro[2H-1,4-benzoxazine-2,4'-piperidin]-3(4H)-one

Recent Advances in the Study of 6-Bromo-1'-(phenylmethyl)-spiro[2H-1,4-benzoxazine-2,4'-piperidin]-3(4H)-one (CAS: 1883435-41-3)

The compound 6-Bromo-1'-(phenylmethyl)-spiro[2H-1,4-benzoxazine-2,4'-piperidin]-3(4H)-one (CAS: 1883435-41-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This spirocyclic benzoxazine derivative has been identified as a promising scaffold for the development of novel pharmacological agents, particularly in the areas of central nervous system (CNS) disorders and oncology.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Structural analysis reveals that the spirocyclic core and the bromo-substituted benzoxazine moiety contribute to its unique binding properties with various biological targets. Computational docking studies suggest high affinity for G-protein coupled receptors (GPCRs) and ion channels, which may explain its observed effects in preclinical models.

In pharmacological evaluations, 6-Bromo-1'-(phenylmethyl)-spiro[2H-1,4-benzoxazine-2,4'-piperidin]-3(4H)-one has demonstrated notable activity in modulating neurotransmitter systems. Particularly interesting are its effects on dopamine and serotonin receptors, with IC50 values in the low micromolar range. These findings position the compound as a potential lead for developing new psychotropic medications.

The synthetic routes to this compound have been optimized in recent work, with several research groups reporting improved yields and purity. Key advancements include the development of a one-pot spirocyclization protocol and the implementation of greener synthetic approaches that reduce the use of hazardous reagents. These methodological improvements are crucial for scaling up production for further biological evaluation.

In cancer research, preliminary studies indicate that this compound exhibits selective cytotoxicity against certain tumor cell lines, particularly those with dysregulated cell cycle pathways. Mechanistic studies suggest that it may act through induction of apoptosis and cell cycle arrest at the G2/M phase. These findings warrant further investigation into its potential as an anticancer agent.

Pharmacokinetic studies of 6-Bromo-1'-(phenylmethyl)-spiro[2H-1,4-benzoxazine-2,4'-piperidin]-3(4H)-one have revealed favorable absorption and distribution profiles, though metabolism remains an area requiring optimization. Recent work has focused on structural modifications to improve metabolic stability while maintaining biological activity.

The safety profile of this compound has been evaluated in acute toxicity studies, showing good tolerability at therapeutic doses. However, chronic toxicity and potential off-target effects require further characterization as the compound progresses through preclinical development.

Future research directions for this compound include detailed structure-activity relationship (SAR) studies to optimize its pharmacological properties, as well as investigations into potential combination therapies. The unique spirocyclic structure of this molecule offers numerous opportunities for medicinal chemistry optimization to enhance both potency and selectivity.

In conclusion, 6-Bromo-1'-(phenylmethyl)-spiro[2H-1,4-benzoxazine-2,4'-piperidin]-3(4H)-one represents a promising chemical entity with multiple potential therapeutic applications. Continued research into its mechanisms of action and optimization of its pharmacological properties may yield valuable new treatments for CNS disorders and cancer.